2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-[(4-methylphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-12-5-8-15(9-6-12)11-17-20(18,19)16-10-13(2)4-7-14(16)3/h4-10,17H,11H2,1-3H3
• InChI Key: JMNNEYIWMONNPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNS(=O)(=O)C2=C(C=CC(=C2)C)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide, also known as DBBS, is a sulfonamide compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and environmental science. DBBS is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 355.47 g/mol.

Mechanism of Action

The mechanism of action of 2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide as a carbonic anhydrase inhibitor involves binding to the active site of the enzyme, thereby preventing the conversion of carbon dioxide to bicarbonate ions. This inhibition results in a decrease in the production of aqueous humor in the eye, leading to a decrease in intraocular pressure, which is beneficial in the treatment of glaucoma.
Biochemical and Physiological Effects:
2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide has been shown to have several biochemical and physiological effects, including the inhibition of carbonic anhydrase enzymes, which leads to a decrease in the production of aqueous humor in the eye. Additionally, 2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide in lab experiments is its potent inhibitory activity against carbonic anhydrase enzymes. This activity makes 2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide a valuable tool for studying the role of carbonic anhydrase enzymes in various physiological processes. However, one of the limitations of using 2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide in lab experiments is its low solubility in water, which may limit its use in certain assays.

Future Directions

There are several future directions for the study of 2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide, including its potential application in the treatment of various diseases, such as glaucoma, epilepsy, and cancer. Additionally, further studies are needed to investigate the anti-inflammatory properties of 2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide and its potential use in the treatment of inflammatory conditions. Finally, the development of more efficient synthesis methods for 2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide may lead to its increased use in various fields of research.

Synthesis Methods

2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide can be synthesized using a multi-step process involving the reaction of 4-methylbenzylamine with 2,5-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide.

Scientific Research Applications

2,5-dimethyl-N-(4-methylbenzyl)benzenesulfonamide has been extensively studied for its potential application in medicinal chemistry, particularly as a potent inhibitor of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that play a crucial role in various physiological processes, including acid-base balance, respiration, and bone resorption. Inhibition of carbonic anhydrase enzymes has been shown to have therapeutic potential in the treatment of various diseases, including glaucoma, epilepsy, and cancer.